Cas no 371157-36-7 (2-Thiophenemethanol, a-methylene-)

2-Thiophenemethanol, a-methylene- structure
371157-36-7 structure
Product Name:2-Thiophenemethanol, a-methylene-
CAS No:371157-36-7
MF:C6H6OS
MW:126.176240444183
CID:297742
PubChem ID:15365971
Update Time:2025-04-19

2-Thiophenemethanol, a-methylene- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenemethanol, a-methylene-
    • 2-Thiophenemethanol, alpha-methylene- (9CI)
    • 1-thiophen-2-ylethenol
    • SCHEMBL14082103
    • 2-thiophenemethanol,a-methylene-
    • 371157-36-7
    • Inchi: 1S/C6H6OS/c1-5(7)6-3-2-4-8-6/h2-4,7H,1H2
    • InChI Key: XFNOWIDQEIKHFH-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(=C)O

Computed Properties

  • Exact Mass: 126.01393598g/mol
  • Monoisotopic Mass: 126.01393598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 48.5Ų
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